Cas no 898767-79-8 (1-cyclobutyl-3-(3-fluorophenyl)propan-1-one)

1-cyclobutyl-3-(3-fluorophenyl)propan-1-one structure
898767-79-8 structure
Product Name:1-cyclobutyl-3-(3-fluorophenyl)propan-1-one
CAS No:898767-79-8
MF:C13H15FO
MW:206.256007432938
MDL:MFCD03843552
CID:879926
PubChem ID:24726165
Update Time:2025-04-19

1-cyclobutyl-3-(3-fluorophenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-cyclobutyl-3-(3-fluorophenyl)propan-1-one
    • CYCLOBUTYL 2-(3-FLUOROPHENYL)ETHYL KETONE
    • CYCLOBUTYL2-(3-FLUOROPHENYL)ETHYLKETONE
    • 898767-79-8
    • AKOS016021843
    • DTXSID90644558
    • MFCD03843552
    • MDL： MFCD03843552
    • Inchi： 1S/C13H15FO/c14-12-6-1-3-10(9-12)7-8-13(15)11-4-2-5-11/h1,3,6,9,11H,2,4-5,7-8H2
    • InChI Key： RMMFTTFVQWATSV-UHFFFAOYSA-N
    • SMILES： FC1=CC=CC(=C1)CCC(C1CCC1)=O

Computed Properties

  • Exact Mass: 206.11100
  • Monoisotopic Mass: 206.110693260g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 223
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07000
  • LogP: 3.12750

1-cyclobutyl-3-(3-fluorophenyl)propan-1-one Customs Data

  • HS CODE：2914700090
  • Customs Data：

    China Customs Code:

    2914700090

    Overview:

    2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%

1-cyclobutyl-3-(3-fluorophenyl)propan-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB366327-1 g
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abcr
AB366327-2 g
Cyclobutyl 2-(3-fluorophenyl)ethyl ketone, 97%; .
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abcr
AB366327-1g
Cyclobutyl 2-(3-fluorophenyl)ethyl ketone, 97%; .
 898767-79-8 97%
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abcr
AB366327-2g
Cyclobutyl 2-(3-fluorophenyl)ethyl ketone, 97%; .
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A2B Chem LLC
AD09178-1g
Cyclobutyl 2-(3-fluorophenyl)ethyl ketone
 898767-79-8 97%
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 $644.00 2024-04-19
A2B Chem LLC
AD09178-2g
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AD09178-5g
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